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Introduction

Cefotiam is a second-generation cephalosporin antibiotic with a broad spectrum of activity
against Gram-positive and Gram-negative bacteria.[1] Its clinical efficacy in treating urinary
tract infections (UTIs) has been demonstrated in several studies. This document provides
detailed application notes, summarizing the available quantitative data, and outlines
experimental protocols for the evaluation of Cefotiam in the context of UTIs.

Mechanism of Action

Cefotiam is a beta-lactam antibiotic that exerts its bactericidal effect by inhibiting the final
transpeptidation step of peptidoglycan synthesis in bacterial cell walls. This is achieved through
its binding to penicillin-binding proteins (PBPs), essential enzymes in this process. The
inhibition of cell wall synthesis leads to the weakening of the bacterial cell wall, ultimately
causing cell lysis and death. Cefotiam has demonstrated resistance to some beta-lactamases
produced by Gram-negative bacteria.

Data Presentation
Clinical Efficacy of Cefotiam in Urinary Tract Infections

A clinical study involving 30 adult patients with UTIs demonstrated the effectiveness of
Cefotiam. The patient population included 20 females and 10 males, with ages ranging from
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23 to 76 years old.[2] The UTIs were categorized as cystitis (17 cases), pyelonephritis (9
cases), and prostatitis (4 cases).[Z]

Parameter Details

Number of Patients 30

Age Range 23 - 76 years

Sex Distribution 20 Females, 10 Males

Types of UTI 17 Cystitis, 9 Pyelonephritis, 4 Prostatitis

Dosage 1g o-r ?g (?aily, administered intramuscularly in
two injections

Treatment Duration 7 to 28 days

Follow-up Period At least 4 weeks post-treatment

Table 1: Patient Demographics and Treatment Regimen in a Clinical Evaluation of Cefotiam for
UTIs.[2]

The therapeutic outcomes of this study are summarized below:

Number of Failures
Type of UTI Cures Cure Rate
Cases (Relapse)
Cystitis 17 15 2 88.2%
Pyelonephritis 9 6 3 66.7%
Prostatitis 4 4 0 100%
Total 30 25 5 83.3%

Table 2: Therapeutic Efficacy of Cefotiam in Different Types of UTIs.[2]

In a comparative study with cephalothin involving 35 patients with UTIs, 19 patients received
1g of Cefotiam twice daily for 10 days.[3] In the Cefotiam group, only one patient failed to
respond and experienced a delayed relapse.[3] Notably, the time to the disappearance of
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bacteriuria was significantly shorter in the Cefotiam group compared to the cephalothin group.

[3]

In Vitro Susceptibility of Uropathogens to Cefotiam

The minimum inhibitory concentrations (MICs) of Cefotiam against various uropathogens have
been determined in clinical and preclinical studies.

Median MIC
Uropathogen Number of Isolates = MIC Range (pg/mL)

(ng/mL)
Escherichia coli 24 0.003 - 32 0.06
Proteus mirabilis 3 0.003 - 32 0.06
Klebsiella spp. 3 0.003 - 32 0.06
Enterobacter spp. 3 0.003 - 32 0.06
Serratia spp. 2 0.003 - 32 0.06
Staphylococcus

1 0.003 - 32 0.06

coagulase--
Providencia spp. 1 0.003 - 32 0.06

Table 3: MICs of Cefotiam against Uropathogens Isolated from Patients in a Clinical Study.[2]

In a murine model of UTI caused by Proteus mirabilis IFO 3849, the MIC of Cefotiam was 1.56
pug/mL, compared to 25 pg/mL for cefazolin.

Pharmacokinetic Parameters of Cefotiam (in Healthy
Volunteers)

Pharmacokinetic data is crucial for determining optimal dosing regimens. The following table
summarizes the pharmacokinetic parameters of Cefotiam in healthy volunteers after
intravenous administration.
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Dose Cmax (ug/mL) T% (hours)
059 30-170 06-1.1
1049 30-170 06-11
20g 30-170 06-11

Table 4: Pharmacokinetic Parameters of Cefotiam in Healthy Volunteers.[1]

Note: Cmax and T¥z values were found to be dose-dependent, with higher doses resulting in
more than proportional increases in Cmax and AUC.[1] Urinary excretion is rapid, with most of
the drug eliminated within 4 hours of administration.[1]

Experimental Protocols

In Vitro Susceptibility Testing: Broth Microdilution
Method

This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of
Cefotiam against uropathogens using the broth microdilution method.

Materials:

Cefotiam powder

¢ Mueller-Hinton Broth (MHB), cation-adjusted

» Sterile 96-well microtiter plates

» Bacterial isolates of uropathogens (e.g., E. coli, K. pneumoniae, P. mirabilis)
e 0.5 McFarland turbidity standard

o Sterile saline or phosphate-buffered saline (PBS)

e Spectrophotometer

e Incubator (35°C + 2°C)
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Procedure:

o Preparation of Cefotiam Stock Solution: Prepare a stock solution of Cefotiam at a
concentration of 1280 pg/mL in a suitable solvent as recommended by the manufacturer.
Sterilize by filtration.

» Preparation of Cefotiam Dilutions: Perform serial two-fold dilutions of the Cefotiam stock
solution in MHB to achieve a range of concentrations (e.g., 64, 32, 16, 8, 4, 2, 1, 0.5, 0.25,
0.125, 0.06, 0.03 pg/mL) in the wells of the microtiter plate. Each well should contain 50 pL
of the diluted antibiotic solution.

e Inoculum Preparation: From a fresh agar plate (18-24 hours growth), select several colonies
of the test organism and suspend them in sterile saline or PBS. Adjust the turbidity of the
suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x
108 CFU/mL.

e Inoculum Dilution: Within 15 minutes of standardization, dilute the bacterial suspension in
MHB to achieve a final inoculum density of approximately 5 x 10> CFU/mL in each well.

 Inoculation of Microtiter Plate: Add 50 pL of the diluted bacterial suspension to each well
containing the Cefotiam dilutions. This will bring the total volume in each well to 100 pL.

e Controls:

o Growth Control: A well containing 100 uL of MHB and the bacterial inoculum, without any
antibiotic.

o Sterility Control: A well containing 100 pL of uninoculated MHB.

 Incubation: Incubate the microtiter plate at 35°C + 2°C for 16-20 hours in ambient air.

o Reading the Results: The MIC is the lowest concentration of Cefotiam that completely
inhibits visible growth of the organism as detected by the unaided eye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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